Cadmium sulfoselenide orange
Overview
Description
Cadmium sulfoselenide orange, also known as Pigment Orange 20, is a vibrant inorganic pigment . It is part of the cadmium pigments family, which includes a range of colors from yellow to deep red . The color of the pigment can be varied by adjusting the ratio of sulfur to selenium .
Synthesis Analysis
Cadmium sulfoselenide can be synthesized through a hydrothermal method . The general synthesis procedure involves the hydrothermal preparation of CdSxSe(1−x)-CeO2 nanoparticles, dispersion of these nanoparticles in a prehydrolyzed TEOS, formation of a CdSxSe(1−x)-CeO2-SiO2 nano-composite by the gelation of the prehydrolyzed TEOS, and the inclusion of the CdSxSe(1−x) into the SiO2-CeO2 matrices by a hydrothermal treatment .
Molecular Structure Analysis
Cadmium sulfoselenide pigments are based on the wurtzite lattice, where cadmium can be partially substituted by zinc or mercury and sulfide by selenide . The molecular structure of cadmium sulfoselenide orange is a solid solution of CdS and cadmium selenide .
Chemical Reactions Analysis
Cadmium sulfoselenide reacts with hydrogen sulfide to precipitate yellow-orange cadmium sulfide from basic, neutral, or weakly acidic solutions . It is soluble in hot dilute nitric acid .
Physical And Chemical Properties Analysis
Cadmium sulfoselenide orange is characterized by its excellent light and weather fastness, outstanding temperature stability up to 450°C (rising to >900°C when suitably encapsulated), excellent opacity with high tinting strength, and good chemical resistance . It is insoluble in water and organic solvents .
properties
CAS RN |
12656-57-4 |
|---|---|
Product Name |
Cadmium sulfoselenide orange |
Molecular Formula |
C33H34N4O5 |
Molecular Weight |
0 |
Origin of Product |
United States |
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